
Agropine: A Technical Guide to its Chemical
Structure and Properties

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Agropine

Cat. No.: B1203042 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
Agropine, a unique heterocyclic compound derived from plants, plays a significant role in the

intricate biochemical interactions between the soil bacterium Agrobacterium tumefaciens and

its host plants. This technical guide provides a comprehensive overview of the chemical

structure and physicochemical properties of agropine. It details its biosynthesis and

metabolism, biological functions, and includes a foundational experimental protocol for its

extraction. This document is intended to serve as a valuable resource for researchers in the

fields of natural product chemistry, plant pathology, and drug discovery.

Chemical Structure and Physicochemical Properties
Agropine is classified as a member of the mannityl family of opines. Its structure is

characterized by a lactone ring formed from the precursor, mannopine.
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Identifier Value Source

Molecular Formula C₁₁H₂₀N₂O₇ --INVALID-LINK--

Molecular Weight 292.29 g/mol --INVALID-LINK--

IUPAC Name

3-[(3S,6R)-2-oxo-6-

[(1S,2R,3R)-1,2,3,4-

tetrahydroxybutyl]morpholin-3-

yl]propanamide

--INVALID-LINK--

InChI Key
HCWLJSDMOMMDRF-

SZWOQXJISA-N
--INVALID-LINK--

Canonical SMILES
C1C(OC(=O)C(N1)CCC(=O)N)

C(C(C(CO)O)O)O
--INVALID-LINK--

CAS Number 70699-77-3 --INVALID-LINK--

Physicochemical Data
Quantitative experimental data for several physicochemical properties of agropine are not

readily available in the public domain. The following table includes calculated values and

highlights the need for further experimental characterization.

Property Value Method Source

XLogP3 -3.7 Computed --INVALID-LINK--

Melting Point Data not available - -

Boiling Point Data not available - -

Solubility Data not available - -

pKa Data not available - -

Spectral Data
Detailed NMR and mass spectrometry data for agropine are not widely published. A key early

study reported obtaining a mass spectrum of agropine, which was identical to that of an
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authentic sample.[1][2] However, the spectrum itself is not provided in the publication. Further

research is required to obtain and publish comprehensive ¹H-NMR, ¹³C-NMR, and mass

spectra for this compound.

Biosynthesis and Metabolism
Agropine is a product of the metabolic machinery of crown gall tumors, which are induced by

the transfer of a specific segment of DNA (T-DNA) from the Ti plasmid of Agrobacterium

tumefaciens into the plant genome.

Biosynthesis Pathway
The biosynthesis of agropine is a two-step process that occurs within the transformed plant

cells:

Mannopine Synthesis: The first step involves the reductive condensation of D-mannose and

L-glutamine, a reaction catalyzed by the enzyme mannopine synthase (Mas). This enzyme is

encoded by the mas gene located on the T-DNA.

Lactonization: The resulting mannopine undergoes an intramolecular cyclization to form the

lactone, agropine. This step is catalyzed by the enzyme mannopine cyclase, which is

encoded by the ags gene, also located on the T-DNA.[3][4]
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Transformed Plant Cell

D-Mannose

MannopineMannopine Synthase (mas gene product)

L-Glutamine

AgropineMannopine Cyclase (ags gene product)
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Crown Gall Tumor Tissue

Homogenization in Liquid N2

Extraction with 70% Ethanol

Centrifugation

Filtration

Concentration (Rotary Evaporation)

Optional: Further Purification (SPE/Chromatography)

Crude Agropine Extract
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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